Cas no 52570-16-8 (NAPROANILIDE)

Naproanilide is a selective herbicide belonging to the anilide chemical class, primarily used for controlling grassy weeds in rice paddies. It functions as a cell division inhibitor, disrupting microtubule formation during mitosis in susceptible plants. The compound exhibits strong activity against Echinochloa crus-galli (barnyard grass) and other annual weeds while demonstrating favorable crop safety for transplanted rice. Naproanilide is absorbed through roots and shoots, with systemic translocation ensuring effective weed control. Its moderate water solubility (20-30 mg/L at 25°C) and soil adsorption properties contribute to sustained efficacy while minimizing leaching risks. The herbicide degrades via microbial action in soil, with a typical half-life of 14-30 days under aerobic conditions.
NAPROANILIDE structure
NAPROANILIDE structure
Product Name:NAPROANILIDE
CAS No:52570-16-8
MF:C19H17NO2
MW:291.343785047531
CID:372858
PubChem ID:40413
Update Time:2025-06-12

NAPROANILIDE Chemical and Physical Properties

Names and Identifiers

    • NAPROANILIDE
    • 2-(2-naphthalenyloxy)-n-phenyl-propanamid
    • 2-(2-naphthalenyloxy)-n-phenylpropanamide
    • 2-(2-naphthyloxy)propionanilide
    • alpha-(2-naphthoxy)propionanilide
    • alpha-(beta-naphthoxy)propionanilide
    • mt101
    • MT-101
    • uribest
    • Propanamide,2-(2-naphthalenyloxy)-N-phenyl-
    • (RS)-α-2-naphthoxypropionanilide
    • NAPROANILIDE STANDARD
    • rac-(2R)-2-(naphthalen-2-yloxy)-N-phenylpropanamide
    • Urigbest
    • 2-(naphthalen-2-yloxy)-N-phenylpropanamide
    • SCHEMBL65729
    • AKOS000915088
    • BRN 2746253
    • 2-naphthalen-2-yloxy-N-phenylpropanamide
    • Propanamide, 2-(2-naphthalenyloxy)-N-phenyl-
    • DTXSID8058118
    • Naproanilide 10 microg/mL in Acetone
    • 2-(2-naphthyloxy)-N-phenyl-propanamide
    • Naproanalide
    • LVKTWOXHRYGDMM-UHFFFAOYSA-N
    • NS00022294
    • MT 101
    • CHEBI:7475
    • Q27107503
    • 52570-16-8
    • Inchi： 1S/C19H17NO2/c1-14(19(21)20-17-9-3-2-4-10-17)22-18-12-11-15-7-5-6-8-16(15)13-18/h2-14H,1H3,(H,20,21)
    • InChI Key： LVKTWOXHRYGDMM-UHFFFAOYSA-N
    • SMILES： O(C1=CC=C2C=CC=CC2=C1)C(C)C(NC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 291.12600
  • Monoisotopic Mass: 291.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 364
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 4.4
  • Topological Polar Surface Area: 38.3Ų

Experimental Properties

  • Color/Form: White crystals, odorless.
  • Density: 1.1552 (rough estimate)
  • Boiling Point: 433.35°C (rough estimate)
  • Refractive Index: 1.5000 (estimate)
  • PSA: 38.33000
  • LogP: 4.31880
  • Solubility: Insoluble in water

NAPROANILIDE Customs Data

  • HS CODE：2924299015
  • Customs Data：

    China Customs Code:

    2924299015

    Overview:

    2924299015 Naproanilide \Tebutam \Bromobutachlor.Regulatory conditions:S(Import and Export Pesticide Registration Certificate).VAT:17.0%.Tax refund rate:9.0%.Minimum tariff:6.5%.general tariff:30.0%

    Summary:

    2924299015 2-bromo-3,3-dimethyl-n-(2-phenylpropan-2-yl)butanamide.supervision conditions:s(import or export registration certificate for pesticides).VAT:17.0%.tax rebate rate:9.0%.MFN tarrif:6.5%.general tariff:30.0%

NAPROANILIDE Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
N373580-1mg
Naproanilide
 52570-16-8
1mg
 $ 165.00 2023-02-03
TRC
N373580-10mg
Naproanilide
 52570-16-8
10mg
 $ 1305.00 2023-02-03
TRC
N373580-250mg
Naproanilide
 52570-16-8
250mg
 $574.00 2023-05-17
TRC
N373580-500mg
Naproanilide
 52570-16-8
500mg
 $ 800.00 2023-09-06

NAPROANILIDE Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:52570-16-8)NAPROANILIDE
Order Number:LE14039
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:10
Price ($):discuss personally
Email:18501500038@163.com

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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:52570-16-8)NAPROANILIDE
LE14039
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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